Cas no 129664-05-7 (2-(4-ethylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate)

• Product name: 2-(4-ethylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate
• CAS No: 129664-05-7
• MF: C₂₃H₃₂N₄O₅
• MW: 444.523985862732
• CID: 1224805
• PubChem ID: 6449165

2-(4-ethylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylpiperazin-1-yl)-4-(pentyloxy)quinazoline (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,2-(4-ethylpiperazin-1-yl)-4-pentoxyquinazoline
• 129664-05-7
• Quinazoline, 2-(4-ethyl-1-piperazinyl)-4-(pentyloxy)-, (E)-2-butenedioate (1:1)
• 2-(4-Ethyl-1-piperazinyl)-4-pentyloxyquinazoline fumarate

• Inchi： InChI=1S/C19H28N4O.C4H4O4/c1-3-5-8-15-24-18-16-9-6-7-10-17(16)20-19(21-18)23-13-11-22(4-2)12-14-23;5-3(6)1-2-4(7)8/h6-7,9-10H,3-5,8,11-15H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： DSAFZBULFFXFOR-WLHGVMLRSA-N
• SMILES： CCCCCOC1=NC(=NC2=CC=CC=C21)N3CCN(CC3)CC.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 444.23746
• Monoisotopic Mass: 444.23727013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 478
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.09